Cas no 308298-94-4 (N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide)

• Product Name: N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide
• CAS No: 308298-94-4
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 5887385
• PubChem ID: 135399043
• Update Time: 2026-03-11

N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-2-((4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetamide
• Acetamide, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-N-(2-furanylmethyl)-
• IFLab1_004150
• SCHEMBL11888663
• 308298-94-4
• Z16079360
• Oprea1_255746
• HMS1423M14
• N-(furan-2-ylmethyl)-2-[(4-hydroxyquinazolin-2-yl)sulfanyl]acetamide
• N-(FURAN-2-YLMETHYL)-2-[(4-OXO-3H-QUINAZOLIN-2-YL)SULFANYL]ACETAMIDE
• AKOS001291374
• F0857-0001
• AKOS005627347
• N-(2-FURYLMETHYL)-2-[(4-OXO-3,4-DIHYDRO-2-QUINAZOLINYL)SULFANYL]ACETAMIDE
• Cambridge id 6432337
• N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide

• Inchi： 1S/C15H13N3O3S/c19-13(16-8-10-4-3-7-21-10)9-22-15-17-12-6-2-1-5-11(12)14(20)18-15/h1-7H,8-9H2,(H,16,19)(H,17,18,20)
• InChI Key： BWJQWGRTKAIJOI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1NC(=O)C2=C(N=1)C=CC=C2

Computed Properties

• Exact Mass: 315.06776246g/mol
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide

Comprehensive Overview of N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide (CAS No. 308298-94-4)

N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide (CAS No. 308298-94-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of quinazoline derivatives, which are widely studied for their diverse biological activities. The presence of both furan and quinazolinone moieties in its structure makes it a promising candidate for drug discovery and development.

The compound's molecular formula and intricate architecture have made it a subject of interest in medicinal chemistry and drug design. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes. With the growing demand for targeted therapies in oncology and autoimmune diseases, N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide is being explored for its ability to modulate specific signaling pathways.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds due to their versatility and efficacy in drug development. The furan ring in this compound contributes to its lipophilicity, which can enhance membrane permeability—a critical factor in bioavailability. Meanwhile, the quinazolinone core is known for its ability to interact with various biological targets, making it a valuable scaffold in pharmacophore design.

The synthesis of N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide involves multi-step organic reactions, including amide coupling and thioether formation. These synthetic methodologies are often optimized to improve yield and purity, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure its structural integrity.

One of the most compelling aspects of this compound is its potential application in cancer research. Given the rising global incidence of cancer and the need for novel therapeutics, researchers are investigating its role in inhibiting angiogenesis and tumor proliferation. Preliminary studies suggest that it may interfere with key enzymes involved in cell cycle regulation, though further validation is required.

Beyond oncology, N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide is also being explored for its anti-inflammatory and antimicrobial properties. The sulfanylacetamide group in its structure is thought to contribute to these activities, making it a potential candidate for treating infections and inflammatory disorders. This aligns with the current trend of repurposing existing compounds for new therapeutic indications.

From a green chemistry perspective, efforts are underway to develop more sustainable synthetic routes for this compound. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize environmental impact. Such innovations are increasingly important as the pharmaceutical industry moves toward eco-friendly manufacturing practices.

In summary, N-(furan-2-yl)methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)sulfanylacetamide (CAS No. 308298-94-4) represents a fascinating area of research with broad implications for drug discovery. Its unique structure, combined with its potential biological activities, positions it as a valuable tool in the development of next-generation therapeutics. As scientific understanding of its mechanisms deepens, this compound may pave the way for innovative treatments in various medical fields.